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Compound of Interest

Compound Name: Sulphur Blue 11

Cat. No.: B1170598 Get Quote

An Inquiry into the Research Applications of a Commercial Dye

Audience: Researchers, Scientists, and Drug Development Professionals

CAS Number: 1326-98-3 Common Name: Sulphur Blue 11[1][2] C.I. Name: C.I. Sulphur Blue
11[1] Synonyms: Sulfurized 4-[(2,4-dinitrophenyl)amino]phenol, Sulphur Direct Blue RL,

Sulphur Navy Blue RL[1]

Introduction

A comprehensive review of scientific literature and chemical databases was conducted to

investigate the research applications of the compound registered under CAS number 1326-98-

3, as requested. The inquiry focused on its potential use in drug development, its role in

biological signaling pathways, and associated experimental protocols. The findings indicate that

CAS number 1326-98-3, identified as Sulphur Blue 11, is an industrial sulfur dye with primary

applications in the textile industry. There is a notable absence of evidence in the available

literature to support its use in biomedical research or drug development. This report

summarizes the available information on Sulphur Blue 11 and clarifies why the requested in-

depth technical guide on its research applications, including quantitative data, experimental

protocols, and signaling pathway diagrams, cannot be generated.

Identity and Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1170598?utm_src=pdf-interest
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.americanchemicalsuppliers.com/list/search?search=sulphur
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB2724915.htm
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.americanchemicalsuppliers.com/list/search?search=sulphur
https://www.americanchemicalsuppliers.com/list/search?search=sulphur
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulphur Blue 11 is a sulfur dye, a class of dyes used for dyeing cellulosic fibers, particularly

cotton.[3] The synthesis of this dye involves the reaction of 4-(2,4-Dinitrophenylamino)phenol

with an aqueous solution of sodium sulfide.[4] Variations in the purity and degree of oxidation

during its preparation can result in different shades of blue.[4]

Primary Applications

The predominant application of Sulphur Blue 11 is in the textile industry as a blue dye.[3]

Sulfur dyes are known for their good wash-fastness and cost-effectiveness, making them

suitable for dyeing cotton fabrics.[3] Beyond its use as a colorant, the scientific literature points

towards research into its environmental impact and removal from wastewater. One study, for

instance, investigated the use of surface-modified sericite to adsorb and remove Sulphur Blue
11 from aqueous solutions as a method for treating dyeing wastewater.[3]

Lack of Evidence for Research Applications in Drug Development

Despite a thorough search of chemical and biological databases, no studies were found that

investigate the pharmacological properties, biological activity, or mechanism of action of

Sulphur Blue 11 in a therapeutic context. The compound is not listed in databases of bioactive

molecules, and there is no information on its interaction with biological targets, its

pharmacokinetics, or its potential efficacy in disease models. Consequently, there is no

quantitative data such as IC50 values, binding affinities, or other pharmacological metrics to

present.

Absence of Experimental Protocols and Signaling Pathway Information

Given the lack of research into the biological effects of Sulphur Blue 11, there are no

established experimental protocols for its use in biological or pharmacological assays.

Furthermore, there is no information linking this compound to any specific cellular signaling

pathways. Therefore, the creation of diagrams for signaling pathways, experimental workflows,

or logical relationships as requested is not feasible.

Conclusion

The compound identified by CAS number 1326-98-3 is Sulphur Blue 11, an industrial dye with

a well-defined role in the textile industry. The available scientific and technical information does

not support any significant application in biomedical research, drug development, or the study

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.eeer.org/journal/view.php?number=844
http://www.worlddyevariety.com/sulphur-dyes/sulphur-blue-5.html
http://www.worlddyevariety.com/sulphur-dyes/sulphur-blue-5.html
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.eeer.org/journal/view.php?number=844
https://www.eeer.org/journal/view.php?number=844
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.eeer.org/journal/view.php?number=844
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/product/b1170598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of biological signaling pathways. The absence of relevant data precludes the generation of the

requested in-depth technical guide, including quantitative data tables, detailed experimental

protocols, and signaling pathway visualizations. For researchers and drug development

professionals, it is important to note that while some chemical suppliers may list this compound

for "research and industrial production," this is a general classification and does not imply

proven applications in biological or pharmacological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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